Cas no 24933-59-3 (3-(difluoromethyl)sulfanylaniline)
3-(Difluoromethyl)sulfanylaniline is a specialized aromatic amine featuring a difluoromethylthio (–SCF₂H) substituent at the meta position of the aniline ring. This compound is of interest in synthetic and medicinal chemistry due to the unique electronic and steric properties imparted by the difluoromethylthio group, which can enhance metabolic stability and lipophilicity in bioactive molecules. The presence of both the amine and sulfur-containing functionalities allows for versatile derivatization, making it a valuable intermediate for pharmaceuticals, agrochemicals, and materials science. Its structural motif is particularly useful in the design of enzyme inhibitors and fluorine-containing analogs, leveraging the influence of fluorine on binding interactions and physicochemical properties.
24933-59-3 structure
Product Name:3-(difluoromethyl)sulfanylaniline
CAS No:24933-59-3
MF:C7H7F2NS
MW:175.19898724556
MDL:MFCD07777164
CID:241123
PubChem ID:26596730
Update Time:2025-10-15
3-(difluoromethyl)sulfanylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-[(difluoromethyl)thio]-
- 3-(difluoromethylsulfanyl)aniline
- 3-(DifluoroMethylthio)aniline
- 3-DIFLUOROMETHYLSULFANYL-PHENYLAMINE
- 3-Difluormethylmercapto-anilin
- EN300-65368
- AKOS006237434
- 24933-59-3
- 3-[(difluoromethyl)sulfanyl]aniline
- 3-((Difluoromethyl)thio)aniline
- Benzenamine, 3-[(difluoromethyl)thio]-
- FT-0638476
- MFCD07777164
- Z1020693248
- DTXSID90650154
- CS-0356375
- 3-(difluoromethyl)sulfanylaniline
-
- MDL： MFCD07777164
- Inchi： 1S/C7H7F2NS/c8-7(9)11-6-3-1-2-5(10)4-6/h1-4,7H,10H2
- InChI Key： QERJXWVRWIMFQE-UHFFFAOYSA-N
- SMILES： S(C(F)F)C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 175.02700
- Monoisotopic Mass: 175.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 51.3A^2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 227.3±40.0 °C at 760 mmHg
- Flash Point: 91.2±27.3 °C
- Refractive Index: 1.553
- PSA: 51.32000
- LogP: 3.16470
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
3-(difluoromethyl)sulfanylaniline Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(difluoromethyl)sulfanylaniline Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(difluoromethyl)sulfanylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033013-1g |
3-Difluoromethylsulfanyl-phenylamine |
24933-59-3 | 1g |
￡200.00 | 2022-03-01 | ||
| TRC | D591065-5mg |
3-[(difluoromethyl)sulfanyl]aniline |
24933-59-3 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D591065-10mg |
3-[(difluoromethyl)sulfanyl]aniline |
24933-59-3 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | D591065-50mg |
3-[(difluoromethyl)sulfanyl]aniline |
24933-59-3 | 50mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB148593-1 g |
3-(Difluoromethylthio)aniline, 98%; . |
24933-59-3 | 98% | 1g |
€329.50 | 2023-05-09 | |
| abcr | AB148593-5 g |
3-(Difluoromethylthio)aniline, 98%; . |
24933-59-3 | 98% | 5g |
€693.60 | 2023-05-09 | |
| Fluorochem | 033013-250mg |
3-Difluoromethylsulfanyl-phenylamine |
24933-59-3 | 250mg |
￡107.00 | 2022-03-01 | ||
| Fluorochem | 033013-2g |
3-Difluoromethylsulfanyl-phenylamine |
24933-59-3 | 2g |
￡332.00 | 2022-03-01 | ||
| Enamine | EN300-65368-0.05g |
3-[(difluoromethyl)sulfanyl]aniline |
24933-59-3 | 95% | 0.05g |
$64.0 | 2023-05-03 | |
| Enamine | EN300-65368-0.1g |
3-[(difluoromethyl)sulfanyl]aniline |
24933-59-3 | 95% | 0.1g |
$66.0 | 2023-05-03 |
3-(difluoromethyl)sulfanylaniline Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:24933-59-3)3-(difluoromethyl)sulfanylaniline
Order Number:A1146480
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:04
Price ($):179.0
Email:sales@amadischem.com
3-(difluoromethyl)sulfanylaniline Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:24933-59-3)3-(difluoromethyl)sulfanylaniline
Purity:99%
Quantity:1g
Price ($):179.0